Cas no 157485-07-9 ((Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate)

• Product Name: (Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate
• CAS No: 157485-07-9
• MF: C₁₃H₁₅N₃O₅
• MW: 293.275303125381
• MDL: MFCD31720956
• CID: 5578603
• PubChem ID: 6064115
• Update Time: 2026-03-11

(Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• (Z)-Methyl 2-azido-3-(3,4,5-trimethoxyphenyl)acrylate
• (Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate

• MDL： MFCD31720956
• Inchi： 1S/C13H15N3O5/c1-18-10-6-8(7-11(19-2)12(10)20-3)5-9(15-16-14)13(17)21-4/h5-7H,1-4H3/b9-5-
• InChI Key： DXGCTEJSGXDUNK-UITAMQMPSA-N
• SMILES： O(C1C(=CC(/C=C(\N=[N+]=[N-])/C(=O)OC)=CC=1OC)OC)C

Computed Properties

• Exact Mass: 293.10117059g/mol
• Monoisotopic Mass: 293.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.4Ų

(Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate

(Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate: A Promising Compound in Biomedical Research

(Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate, with the chemical formula C16H18O7 and CAS number 157485-07-9, has emerged as a significant molecule in the field of biomedical research. This compound is a derivative of acrylate, characterized by its unique molecular structure that includes a 3,4,5-trimethoxyphenyl group and a Zzido functional group. The Z configuration at the double bond and the presence of multiple methoxy groups contribute to its distinct chemical properties, making it a valuable candidate for various applications in pharmaceutical and material science.

Recent studies have highlighted the potential of (Z)-Methyl 2-Zzido-3-(3,4,5-trimethyloxyphenyl)acrylate in the development of novel therapeutic agents. The 3,4,5-trimethoxyphenyl group is known for its ability to modulate biological activity through interactions with cellular targets, while the Zzido functional group introduces additional reactivity and functional versatility. This combination of structural features has been shown to enhance the compound's potential for drug delivery systems and targeted therapy.

One of the most notable advancements in the research of (Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate is its application in the synthesis of biocompatible materials. The 3,4,5-trimethoxyphenyl moiety has been widely studied for its role in creating materials with tunable mechanical properties and controlled release capabilities. Researchers have demonstrated that the Zzido group can significantly influence the cross-linking density and hydrophilicity of the resulting polymers, which are critical factors in the design of biomedical devices such as drug-eluting stents and tissue engineering scaffolds.

Moreover, the Z configuration of the double bond in (Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate has been linked to its enhanced stability and reactivity compared to its E isomer. This structural feature is particularly advantageous in pharmaceutical applications where the stability of the compound is crucial for maintaining therapeutic efficacy over time. Recent studies have also explored the potential of this configuration to improve the compound's interaction with biological membranes, thereby enhancing its permeability and bioavailability.

The synthesis of (Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate has been the subject of several innovative approaches, with a focus on improving yield and purity. One recent method involves the use of catalytic hydrogenation to selectively achieve the Z configuration, which has been shown to reduce the formation of byproducts and increase the overall efficiency of the synthesis process. This advancement has significant implications for the scalability of the compound's production, making it more viable for industrial applications.

Another area of interest in the research of (Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate is its potential role in the development of smart drug delivery systems. The 3,4,5-trimethoxyphenyl group has been incorporated into various nanocarriers, where it serves to modulate the release kinetics of therapeutic agents. By leveraging the unique properties of this group, researchers have been able to design delivery systems that respond to specific stimuli, such as pH changes or enzymatic activity, thereby improving the precision of drug delivery.

Furthermore, the Zzido functional group in (Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate has been explored for its potential in creating bioactive surfaces. These surfaces can be used to enhance cell adhesion and proliferation, which is critical in tissue engineering applications. Recent studies have demonstrated that the Zzido group can be functionalized to incorporate specific ligands that promote cell interaction, thereby improving the integration of engineered tissues with the host environment.

The biocompatibility of (Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate has also been a focus of recent research. In vitro and in vivo studies have shown that the compound exhibits low cytotoxicity, making it a promising candidate for applications in regenerative medicine. The 3,4,5-trimethoxyphenyl group has been shown to interact with cell membrane receptors in a way that minimizes adverse effects while maximizing therapeutic benefits, a crucial factor in the development of safe and effective biomedical products.

Additionally, the Z configuration of the double bond in (Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate has been linked to its potential in creating materials with enhanced mechanical strength. This property is particularly valuable in the development of biomedical implants and prosthetics, where the durability of the material is essential for long-term performance. Researchers have also explored the use of this compound in the creation of flexible and resilient materials that can mimic the properties of natural tissues.

Despite the promising advancements in the research of (Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate, there are still challenges that need to be addressed. One of the primary challenges is the optimization of its synthesis process to achieve higher yields and purity while maintaining the desired Z configuration. Additionally, further studies are needed to fully understand the long-term effects of this compound in vivo, particularly in terms of its degradation products and potential for accumulation in the body.

Overall, (Z)-Methyl 2-Zzido-3-(3,4,5-trimethoxyphenyl)acrylate represents a significant advancement in the field of biomedical research. Its unique molecular structure and functional groups offer a wide range of potential applications, from drug delivery systems to tissue engineering. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in the development of innovative biomedical solutions.